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Compound of Interest

Compound Name: Dicumene chromium

Cat. No.: B15345860 Get Quote

Dicumene Chromium: A Technical Safety Review
An In-depth Guide for Researchers and Drug Development Professionals

Abstract
Dicumene chromium, a sandwich compound with the chemical formula Cr(C₁₈H₂₄), is an

organometallic substance that finds application in specialized areas of chemical synthesis. This

technical guide provides a comprehensive review of the available safety information for

dicumene chromium (CAS No. 12001-89-7). Due to the limited availability of a specific

Material Safety Data Sheet (MSDS) for this compound, this document synthesizes data from

related chromium compounds and the cumene ligand to offer a thorough understanding of its

potential hazards. The information is presented to aid researchers, scientists, and drug

development professionals in implementing appropriate safety protocols when handling this

material.

Chemical Identification and Physical Properties
Dicumene chromium, also known as bis(isopropylbenzene)chromium, is a chromium(0)

complex. While specific experimental data for dicumene chromium is scarce, the properties of

its constituent components—chromium and cumene—provide a basis for safety considerations.

Table 1: Physical and Chemical Properties
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Property Value Source Substance Citation

Molecular Formula C₁₈H₂₄Cr Dicumene chromium [1]

Molecular Weight 292.4 g/mol Dicumene chromium [1]

Appearance Solid (presumed)
General

organometallics

Melting Point 1857 °C / 3374.6 °F Chromium [2]

Boiling Point 2642 °C / 4787.6 °F Chromium [2]

Density 7.14 g/mL Chromium

Solubility Insoluble in water Chromium [2]

CAS Number 12001-89-7 Dicumene chromium [1]

Hazard Identification and Toxicological Profile
A specific toxicological profile for dicumene chromium is not readily available. The toxicity of

chromium compounds is highly dependent on the oxidation state of the chromium atom.[3]

Chromium(VI) compounds are known to be toxic and carcinogenic, while chromium(III)

compounds are considered less toxic.[3][4] Dicumene chromium is a chromium(0) compound.

The toxicity of organometallic compounds can also be influenced by the properties of the

organic ligands, in this case, cumene. Cumene is a flammable liquid and may cause respiratory

irritation.[5]

It is prudent to handle dicumene chromium with the assumption that it may possess

significant toxicity. A "List of Reactive Chemicals" indicates that dicumene chromium is

reactive with water.[6]

Table 2: Toxicological Data of Related Substances
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Substance Test Route Species Value Citation

Chromium(VI

)
LD₅₀ Oral - 50-150 mg/kg [7]

Chromium PEL (OSHA) Inhalation Human
1 mg/m³ (8-hr

TWA)
[8]

Chromium TLV (ACGIH) Inhalation Human
0.5 mg/m³ (8-

hr TWA)
[8]

LD₅₀: Lethal Dose, 50%; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; TWA:

Time-Weighted Average.

Experimental Protocols for Safety Assessment
While specific experimental protocols for dicumene chromium were not found, standard

methodologies for assessing the safety of chemical substances are well-established. These

protocols are crucial for generating the data required for a comprehensive MSDS.

Protocol 1: Acute Oral Toxicity (LD₅₀)

Objective: To determine the median lethal dose (LD₅₀) of the substance when administered

orally.

Test Species: Typically rats or mice.

Methodology:

A range of single doses of the test substance is administered by gavage to several groups

of experimental animals.

Observations of effects and mortality are recorded over a set period (e.g., 14 days).

The LD₅₀ value is calculated statistically as the dose that is lethal to 50% of the test

population.[9]

Reference: OECD Test Guideline 401 (or subsequent guidelines like 420, 423, 425).
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Protocol 2: Skin Irritation/Corrosion

Objective: To assess the potential of a substance to cause irritation or corrosion to the skin.

Test Species: Typically rabbits.

Methodology:

A small amount of the test substance is applied to a shaved patch of skin on the test

animal.

The site is observed for signs of erythema (redness) and edema (swelling) at specified

intervals.

The severity of the reactions is scored to determine the irritation potential.

Reference: OECD Test Guideline 404.

Protocol 3: Eye Irritation/Corrosion

Objective: To determine the potential of a substance to cause irritation or damage to the eye.

Test Species: Typically rabbits.

Methodology:

A small amount of the test substance is instilled into one eye of the test animal.

The eye is examined at specific intervals for effects on the cornea, iris, and conjunctiva.

The severity of any lesions is scored to classify the substance's irritation potential.

Reference: OECD Test Guideline 405.

Mandatory Visualizations
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Figure 1: Emergency Response Workflow for Dicumene Chromium Exposure

Exposure Event

Immediate First Aid

Professional Medical Attention

Potential Exposure to
Dicumene Chromium

Skin Contact:
Immediately wash with soap and water.

Remove contaminated clothing. [3]

Eye Contact:
Flush eyes with water for 15 minutes. [4]

Inhalation:
Move to fresh air. [4]

Ingestion:
Do NOT induce vomiting.

Seek immediate medical attention. [4]

Seek Immediate Medical Attention
for all routes of exposure.

Figure 2: Logical Relationship of Chromium Toxicity

Oxidation States

Toxicity Profile

Chromium Compounds

Chromium(0)
(e.g., Dicumene Chromium)

Chromium(III)
(Trivalent)

Chromium(VI)
(Hexavalent)

Toxicity not well-defined.
Handle with caution.

Essential trace element.
Low toxicity. [21] Toxic and Carcinogenic. [11, 18]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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